Cas no 193281-00-4 (LY-338979)
LY-338979 structure
Product Name:LY-338979
CAS No:193281-00-4
MF:C20H21N5O7
MW:443.410044431686
CID:1061760
PubChem ID:135565729
Update Time:2025-04-20
LY-338979 Chemical and Physical Properties
Names and Identifiers
-
- LY 338979
- (2R)-2-[[4-[2-(2-amino-4,6-dioxo-5,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
- 2-{4-[2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)-ethyl]-benzoylamino}-pentanedioic acid
- N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid
- Pemetrexed 6-Oxo Diacid Impurity
- PeMetrexed IMpurity (Mixture of DiastereoMers) (N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2.3-d]-pyriMidi
- (4-(2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
- N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid; 6-Ketopemetrexed
- (2S)-2-[[4-[2-(2-amino-4,6-dioxo-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
- 193281-00-4
- 4AF6UXL7P7
- LY-338979
- UNII-4AF6UXL7P7
- PEMETREXED 6-OXO DIACID
- AKOS040744578
- 1644287-27-3
- CS-0093023
- G77021
- 6-Ketopemetrexed
- N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid, LY 338979
- HY-125691
- L-Glutamic acid, N-(4-(2-(2-amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-
-
- Inchi: 1S/C20H21N5O7/c21-20-24-15-14(18(30)25-20)11(17(29)23-15)6-3-9-1-4-10(5-2-9)16(28)22-12(19(31)32)7-8-13(26)27/h1-2,4-5,11-12H,3,6-8H2,(H,22,28)(H,26,27)(H,31,32)(H4,21,23,24,25,29,30)/t11?,12-/m0/s1
- InChI Key: YVRHJHKPTURIID-KIYNQFGBSA-N
- SMILES: O=C1C(C2C(NC(N)=NC=2N1)=O)CCC1C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=1
Computed Properties
- Exact Mass: 443.14400
- Monoisotopic Mass: 443.14409803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 889
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 200Ų
Experimental Properties
- PSA: 209.05000
- LogP: 0.88680
LY-338979 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
LY-338979 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L486650-1mg |
LY-338979 |
193281-00-4 | 1mg |
$ 173.00 | 2023-09-07 | ||
| TRC | L486650-2.5mg |
LY-338979 |
193281-00-4 | 2.5mg |
$ 327.00 | 2023-09-07 | ||
| TRC | L486650-25mg |
LY-338979 |
193281-00-4 | 25mg |
$ 2532.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489215-2.5mg |
LY 338979, |
193281-00-4 | 2.5mg |
¥3685.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489215-2.5 mg |
LY 338979, |
193281-00-4 | 2.5 mg |
¥3,685.00 | 2023-07-11 | ||
| A2B Chem LLC | AE84501-1mg |
N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-L-glutaMic Acid |
193281-00-4 | 1mg |
$468.00 | 2024-04-20 | ||
| A2B Chem LLC | AE84501-2.5mg |
N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-L-glutaMic Acid |
193281-00-4 | 2.5mg |
$415.00 | 2024-01-02 | ||
| A2B Chem LLC | AE84501-25mg |
N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-L-glutaMic Acid |
193281-00-4 | 25mg |
$2399.00 | 2024-01-02 | ||
| 1PlusChem | 1P00AEGL-1mg |
N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-L-glutaMic Acid |
193281-00-4 | 1mg |
$532.00 | 2024-06-17 |
LY-338979 Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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